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Compound of Interest

Compound Name: ReN001

Cat. No.: B10857760

Essential guidance for the safe and compliant disposal of the investigational drug ReN001, also
known as Mavodelpar, is critical for maintaining laboratory safety and environmental protection.
As a selective peroxisome proliferator-activated receptor delta (PPARJ) agonist, ReN001 is a
small molecule compound under investigation in clinical trials. While a specific Safety Data
Sheet (SDS) from the manufacturer, Reneo Pharmaceuticals, is not publicly available,
established best practices for the disposal of investigational and non-hazardous
pharmaceutical waste provide a robust framework for its proper handling.

This guide offers procedural, step-by-step information to directly address the operational
guestions of researchers, scientists, and drug development professionals, ensuring that the
disposal of ReN001 aligns with regulatory expectations and promotes a culture of safety.

Immediate Safety and Handling Protocols

Prior to any disposal procedure, adherence to fundamental safety protocols is paramount.
Personnel handling ReN001 should be thoroughly trained on the potential hazards associated
with potent small molecules and follow all institutional environmental health and safety (EHS)
guidelines.

Personal Protective Equipment (PPE): A comprehensive assessment of the risks should be
conducted, but at a minimum, the following PPE is required when handling ReN001.:
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PPE Category Specification Purpose
) Chemical safety goggles or a Protects against splashes and
Eye Protection ) ] )
face shield airborne particles.
) Nitrile or other chemically Prevents skin contact with the
Hand Protection )
resistant gloves compound.

Protects clothing and skin from

Body Protection A lab coat or disposable gown o

contamination.

Recommended when handling
Respiratory Protection A NIOSH-approved respirator the powder form or if there is a

risk of aerosolization.

Emergency Procedures: In the event of accidental exposure, immediate action is crucial.

o Skin Contact: Immediately wash the affected area with soap and copious amounts of water
for at least 15 minutes. Remove contaminated clothing.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.
e Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

For any exposure, a report should be filed with the institution's EHS office, and medical advice
should be sought.

Step-by-Step Disposal Procedures for ReN001

The disposal of ReN001, as an investigational drug, should follow a clear and documented
pathway that prioritizes safety and regulatory compliance. The following workflow outlines the
recommended procedure for the disposal of both solid and liquid waste containing ReN0O01.
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Waste Generation & Segregation
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hazardous or pharmaceutical waste container (Black Container). hazardous or pharmaceutical waste container (Black Container).

\I;inal Disposal PaW
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ReNO001 Disposal Workflow
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Detailed Experimental Protocols for Disposal

1. Waste Segregation and Collection:

e Solid Waste: All solid materials that have come into contact with ReN001, including gloves,
disposable lab coats, bench paper, empty vials, and contaminated labware, should be
considered pharmaceutical waste.

o Immediately place these items into a designated, leak-proof, and puncture-resistant waste
container.

o This container should be clearly labeled as "Hazardous Pharmaceutical Waste for
Incineration™” or as required by your institution's EHS program.[1] Black containers are
often used for this purpose.[1]

» Liquid Waste: All solutions containing ReN001, including unused experimental solutions,
instrument rinse, and contaminated solvents, must be collected as liquid pharmaceutical
waste.

o Collect this waste in a designated, sealed, and chemically compatible container.

o The container must be clearly labeled with "Hazardous Pharmaceutical Waste for
Incineration” and a list of its contents, including the approximate concentration of ReN0O1.

[1]
2. Waste Storage:

o Store all ReN001 waste containers in a secure, designated, and well-ventilated area away
from general laboratory traffic.

o Ensure that the storage area is compliant with all institutional and local regulations for
hazardous waste accumulation.

3. Final Disposal:

* Incineration is the recommended method of disposal for both hazardous and non-hazardous
pharmaceutical waste to ensure complete destruction of the active compound.[1][2][3][4]
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» Contact your institution's EHS department to arrange for the pickup and disposal of the
ReNO001 waste by a licensed and certified hazardous waste management company.

» Do not dispose of ReN001 down the drain or in the regular trash.[1][5] This is to prevent the
contamination of water systems and the environment.

Regulatory Compliance and Documentation

Proper documentation is a critical component of the disposal process for investigational drugs.

Document/Record Description Retention Period

A document that tracks the

waste from its point of As per institutional and
Waste Manifest generation to its final disposal regulatory requirements

facility. This is provided by the (typically 3-5 years).

hazardous waste vendor.

Internal laboratory records

detailing the date, quantity, and o )
_ As per institutional policy and
Disposal Logs nature of the ReNOO1 waste )
good laboratory practice.
generated and collected for

disposal.

Provided by the disposal o
- ) As per institutional and
Certificates of Destruction vendor as proof of proper )
_ regulatory requirements.
destruction of the waste.

All disposal activities must comply with the guidelines set forth by the Environmental Protection
Agency (EPA) under the Resource Conservation and Recovery Act (RCRA), as well as any
applicable state and local regulations.[1][6] For investigational drugs used in clinical trials,
disposal procedures must also adhere to the protocols established by the study sponsor.[6][7]

By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and compliant disposal of ReN001, thereby protecting themselves, their colleagues, and the
environment. It is imperative to consult your institution's Environmental Health and Safety
department for specific guidance and to ensure compliance with all applicable regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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